BE“GHE Foundational & Exploratory

Check Availability & Pricing

Physical and chemical properties of (+)-Di-p-
toluoyl-D-tartaric acid monohydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: (+)-Di-p-toluoyl-D-tartaric Acid

Cat. No.: B020835

A Comprehensive Technical Guide to (+)-Di-p-
toluoyl-D-tartaric acid monohydrate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
(+)-Di-p-toluoyl-D-tartaric acid monohydrate, a pivotal chiral resolving agent in the
pharmaceutical industry.[1][2] This document details its characteristics, experimental protocols
for property determination, and its fundamental role in the separation of enantiomers.

Core Physical and Chemical Properties

(+)-Di-p-toluoyl-D-tartaric acid monohydrate is a white to off-white powder.[1][3] Its primary
utility lies in its ability to separate racemic mixtures by forming diastereomeric salts with
different physical properties, such as solubility.[4]

Quantitative Data Summary

The following tables summarize the key quantitative properties of (+)-Di-p-toluoyl-D-tartaric
acid monohydrate.
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Identifier

Value

CAS Number

71607-31-3[1]

Molecular Formula

C20H180s-H20[1]

Molecular Weight

404.37 g/mol [1][5]

Purity

> 97.5% (HPLC)[3]

Physical Property

Value Conditions

Melting Point

160-166 °C[1]

163-165 °C[6][7]

(it.)

169-171 °C

(Anhydrous form)[8]

Optical Rotation

+138 + 2°[1] (c=1% in EtOH, at 20°C)

+138° to +146°[3]

(c=1 in Methanol, at 20°C, 589

nm)

+142°[5][6]

(c=1 in MeOH)

Water Content

45-55% (By Karl Fischer)[9][10]

Solubility Observation

Water Soluble[11]

Methanol Clear solution in 20% Methanol[9][10]
Ethanol Soluble[11]

Acetone Soluble[11]

DMSO Slightly soluble[6]

Mechanism of Chiral Resolution
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The primary application of (+)-Di-p-toluoyl-D-tartaric acid monohydrate is in the separation of
enantiomers, a critical process in drug development where often only one enantiomer of a
chiral drug is therapeutically active.[2] The mechanism relies on the formation of diastereomeric
salts.[4]

When a racemic mixture of a base (a mixture of R and S enantiomers) is reacted with the chiral
resolving agent, (+)-Di-p-toluoyl-D-tartaric acid (D-acid), two diastereomeric salts are formed:
[(R-base)-(D-acid)] and [(S-base)-(D-acid)].[4] Because diastereomers are not mirror images of
each other, they possess different physicochemical properties, most notably different
solubilities in a given solvent.[4] This solubility difference allows for the separation of the
diastereomers through fractional crystallization.[4]
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Chiral Resolution via Diastereomeric Salt Formation

Racemic Mixture (+)-Di-p-toluoyl-D-tartaric acid
(R-base + S-base) (D-acid)

N

Diastereomeric Salts
[(R-base)-(D-acid)]
[(S-base)-(D-acid)]

Fractional Crystallization
(Exploits solubility difference)

Separation

Less Soluble Diastereomer More Soluble Diastereomer
(Crystallizes out) (Remains in solution)

Acid Hydrolysis Acid Hydrolysis

il P

Pure Enantiomer 1

Recovered Resolving Agent Pure Enantiomer 2 Recovered Resolving Agent
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Melting Point Determination Workflow

Sample Preparation:
- Dry the powdered sample.
- Load into a capillary tube to a height of 2-3 mm.

'

Instrument Setup:
- Place the capillary tube in the melting point apparatus.
- Set the heating rate.

Heating:

- Heat rapidly to ~15-20°C below the expected melting point.
- Then, heat slowly (1-2°C/min).

Observation:
- Observe the sample through the eyepiece.
- Record the temperature at which the first drop of liquid appears (T1).

Completion:
- Record the temperature at which the entire sample becomes liquid (T2).

Result:
Report the melting range as T1 - T2.
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Optical Rotation Measurement Workflow

Instrument Preparation:
- Turn on the polarimeter and allow it to warm up.
- Calibrate with a blank (solvent only).

'

Sample Preparation:
- Accurately weigh the sample.
- Dissolve in a known volume of solvent to a specific concentration (e.g., 1 g/100 mL).

Measurement:

- Fill the polarimeter cell with the sample solution, avoiding air bubbles.
- Place the cell in the polarimeter and measure the optical rotation.

Calculation of Specific Rotation:
[al=a/(*c)
where:
o = observed rotation
| = path length (dm)
¢ = concentration (g/mL)

Result:
Report the specific rotation with temperature and wavelength.
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Solubility Determination Workflow

Preparation:
- Add an excess amount of the solid to a known volume of the solvent in a flask.

Equilibration:

- Agitate the mixture at a constant temperature (e.g., 37°C) for a sufficient time to reach equilibrium (e.g., 24-48 hours).

Phase Separation:
- Allow the undissolved solid to settle or separate by centrifugation or filtration.

l

Analysis:
- Withdraw a known volume of the supernatant.
- Determine the concentration of the solute in the supernatant using a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

Result:

Express solubility as mass of solute per volume of solvent (e.g., mg/mL).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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